Cas no 496869-69-3 (3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-)

3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)- structure
496869-69-3 structure
Product name:3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
CAS No:496869-69-3
MF:C13H11F3N4O2
MW:312.247252702713
CID:1529340

3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
    • 3-Pyridinecarbonitrile, 2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-
    • Inchi: 1S/C13H11F3N4O2/c14-13(15,16)11-2-1-8(7-18)12(20-11)21-9(3-5-17)10-4-6-19-22-10/h1-2,4,6,9H,3,5,17H2/t9-/m1/s1
    • InChI Key: SDRHZGGFUFCFFW-SECBINFHSA-N
    • SMILES: C1(O[C@@H](C2ON=CC=2)CCN)=NC(C(F)(F)F)=CC=C1C#N

Computed Properties

  • Exact Mass: 312.08353

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 454.0±45.0 °C(Predicted)
  • PSA: 97.96
  • pka: 8.07±0.13(Predicted)

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